Cas no 1541275-14-2 (1-(3-Methylbutyl)-1h-1,2,3-triazol-4-amine)
1-(3-Methylbutyl)-1h-1,2,3-triazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-783949
- 1-(3-methylbutyl)-1H-1,2,3-triazol-4-amine
- AKOS018085614
- 1541275-14-2
- 1H-1,2,3-Triazol-4-amine, 1-(3-methylbutyl)-
- 1-(3-Methylbutyl)-1h-1,2,3-triazol-4-amine
-
- Inchi: 1S/C7H14N4/c1-6(2)3-4-11-5-7(8)9-10-11/h5-6H,3-4,8H2,1-2H3
- InChI Key: OKEKVKDEWGJXJW-UHFFFAOYSA-N
- SMILES: N1(C=C(N)N=N1)CCC(C)C
Computed Properties
- Exact Mass: 154.121846464g/mol
- Monoisotopic Mass: 154.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- Density: 1.16±0.1 g/cm3(Predicted)
- Boiling Point: 293.1±32.0 °C(Predicted)
- pka: 2.01±0.11(Predicted)
1-(3-Methylbutyl)-1h-1,2,3-triazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-783949-1.0g |
1-(3-methylbutyl)-1H-1,2,3-triazol-4-amine |
1541275-14-2 | 1g |
$0.0 | 2023-06-06 |
1-(3-Methylbutyl)-1h-1,2,3-triazol-4-amine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-(3-Methylbutyl)-1h-1,2,3-triazol-4-amine
Introduction to 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine (CAS No. 1541275-14-2)
The compound 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine, identified by the CAS number 1541275-14-2, is a specialized organic molecule with significant potential in the field of pharmaceutical and biochemical research. This triazole derivative exhibits a unique structural configuration that positions it as a valuable candidate for further investigation in drug discovery and molecular biology applications.
The molecular framework of 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine consists of a triazole ring fused with an amine functional group, further substituted with a 3-Methylbutyl side chain. This particular arrangement imparts distinct chemical properties that make it an attractive scaffold for medicinal chemists. The presence of the triazole moiety is particularly noteworthy, as triazoles are well-documented for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory effects.
In recent years, there has been growing interest in the development of novel triazole-based compounds due to their enhanced bioavailability and improved pharmacokinetic profiles. The 3-Methylbutyl substituent in this compound contributes to its lipophilicity, which can be advantageous for membrane permeability and cellular uptake. This characteristic makes 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine a promising candidate for use in designing next-generation therapeutics.
Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired therapeutic outcomes. The synthesis and characterization of 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine have been subjects of several studies aimed at exploring its potential as an intermediate in the development of novel drugs. These studies have demonstrated its feasibility as a building block for more complex pharmacophores.
The triazole ring itself is a key feature that contributes to the compound's reactivity and functionality. Triazoles are known for their ability to form stable complexes with various biological targets, making them useful in the design of enzyme inhibitors and receptor modulators. The amine group further enhances the compound's versatility by allowing for further derivatization through reactions such as nucleophilic substitution or condensation reactions.
Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify potential drug candidates. 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine has been subjected to such analyses to evaluate its interaction with target proteins and enzymes. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders.
In addition to its pharmaceutical applications, this compound has shown promise in biochemical research as a tool for studying enzyme mechanisms and protein-ligand interactions. Its unique structural features make it suitable for use in kinetic studies and mechanistic investigations. The 3-Methylbutyl group provides a handle for site-directed mutagenesis and labeling experiments, facilitating detailed structural-function relationship studies.
The synthesis of 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine involves multi-step organic transformations that highlight its synthetic utility. Recent methodologies have focused on improving yields and purity through optimized reaction conditions and catalysts. These advancements have made it more feasible to produce sufficient quantities of the compound for both laboratory-scale experiments and larger-scale applications.
One particularly interesting aspect of this compound is its potential role in developing treatments for neurological disorders. The triazole moiety has been observed to interact with certain neurotransmitter receptors, suggesting possible applications in managing conditions such as epilepsy or neurodegenerative diseases. Further research is needed to fully elucidate these interactions and explore their therapeutic implications.
The chemical stability of 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine under various conditions is another critical factor that has been studied extensively. Stability assessments are essential for determining its shelf life and compatibility with different storage conditions. Preliminary data indicate that the compound remains stable under controlled environments, making it suitable for long-term storage and distribution.
Environmental considerations have also been taken into account during the development of this compound. Efforts have been made to minimize waste generation and optimize synthetic routes for greater sustainability. These practices align with broader industry trends toward green chemistry principles and responsible chemical management.
The future prospects of 1-(3-Methylbutyl)-1H-1,2,3-triazol-4-amine are promising, with ongoing research expected to uncover new applications and refine its use in drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate its translation from laboratory research to clinical applications.
1541275-14-2 (1-(3-Methylbutyl)-1h-1,2,3-triazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)